N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide

• IUPAC Name: N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C18H28N2O3/c1-18(2,11-13-8-6-4-5-7-9-13)20-17(22)14-10-15(21)16(23-3)12-19-14/h10,12-13H,4-9,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: VTRSVJFZZYQDPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCCCCC1)NC(=O)C2=CC(=O)C(=CN2)OC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide is a chemical compound that has been widely studied for its potential use in scientific research. It is a pyridine carboxamide derivative that has shown promising results in various studies due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide involves the inhibition of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory molecules. It has also been shown to inhibit the activity of the epidermal growth factor receptor (EGFR), which is a receptor involved in the growth and division of cancer cells. The compound has also been shown to activate certain signaling pathways that can lead to the protection of neurons from oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been widely studied. The compound has been shown to reduce inflammation and cancer cell growth in various in vitro and in vivo studies. It has also been shown to protect neurons from oxidative stress and prevent neurodegeneration. The compound has been shown to have a high affinity for certain receptors and enzymes, which can lead to its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide in lab experiments include its high potency and selectivity for certain receptors and enzymes. The compound has been shown to have a low toxicity profile and can be easily synthesized in the laboratory. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties in animal models and clinical trials. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the compound can be further modified to improve its solubility and selectivity for certain receptors and enzymes. Overall, this compound has shown promising results in various scientific research studies and has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

The synthesis of N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide involves the reaction of 5-methoxy-2-pyridinecarboxylic acid with 1-cycloheptyl-2-methylpropan-2-amine in the presence of a coupling agent such as EDCI or HATU. The resulting product is then purified through column chromatography to obtain the final compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-(1-cycloheptyl-2-methylpropan-2-yl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide has been used in various scientific research studies due to its potential therapeutic properties. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective effects. The compound has been shown to inhibit the activity of certain enzymes and receptors, which can lead to the suppression of inflammation and cancer cell growth. It has also been shown to protect neurons from oxidative stress and prevent neurodegeneration.